![molecular formula C6H5IN4 B1651230 5-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine CAS No. 1245645-07-1](/img/structure/B1651230.png)
5-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
Overview
Description
The 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle, which includes “5-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine”, is a versatile structure that has been used in various areas of drug design . The TP ring system is isoelectronic with that of purines, and depending on the choice of substituents, it can also be a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine .
Synthesis Analysis
The TP heterocycle was first reported in 1909 . Over the years, it has found numerous applications in medicinal chemistry . A series of 1,2,4-triazolo[1,5-a]pyrimidine-7-amine compounds were designed and synthesized . Their structures were confirmed by 1H NMR, 13C NMR, 19F NMR, and HRMS .Molecular Structure Analysis
The TP heterocycle is an example of aza-indolizines that have been described as aza-analogs of a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron deficient six-membered ring (4 π electrons) .Chemical Reactions Analysis
The TP heterocycle has been proposed as a possible surrogate of the purine ring . Depending on the choice of substituents, the TP ring has also been described as a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine .Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis of Heterocyclic Derivatives : Studies have demonstrated the synthesis of a broad range of heterocyclic compounds, including [1,2,4]triazolo[1,5-a]pyridines, through methods such as acylation, oxidative N-N bond formation, and cyclization reactions. These methods enable the creation of compounds with potential biological significance and application in medicinal chemistry (Ibrahim et al., 2011); (Zheng et al., 2014).
Novel Synthetic Pathways : Research has identified novel synthetic pathways enabling the construction of the triazolopyridine skeleton, crucial for exploring new therapeutic agents. These pathways feature metal-free oxidative N-N bond formation, showcasing short reaction times and high yields, which are advantageous for pharmaceutical development (Zheng et al., 2014).
Biological Applications
Anticancer Potential : Certain derivatives of 1,2,4-triazolo[1,5-a]pyridines have been investigated for their anticancer properties. Synthesis and structure-activity relationship (SAR) studies have revealed that these compounds exhibit a unique mechanism of tubulin inhibition, distinguishing them from other anticancer agents. This unique action involves promoting tubulin polymerization in vitro without competing with paclitaxel, offering a novel approach to cancer therapy (Zhang et al., 2007).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as inhibitors of janus kinases (jak1 and jak2) and phd-1 . These targets play crucial roles in various biological processes, including immune response, cell growth, and differentiation .
Mode of Action
Similar compounds have been shown to inhibit their targets, leading to changes in cellular processes . For instance, JAK inhibitors can prevent the activation of JAK-STAT signaling pathway, which is involved in immune response and cell proliferation .
Biochemical Pathways
Based on its potential targets, it may affect the jak-stat signaling pathway . Inhibition of this pathway can lead to downstream effects such as reduced inflammation and cell proliferation .
Result of Action
Similar compounds have been shown to induce apoptosis and cell cycle arrest in cancer cells . They can also decrease the phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT, which are key components of the ERK signaling pathway .
Action Environment
It’s worth noting that factors such as temperature, ph, and presence of other molecules can potentially affect the activity and stability of the compound .
Future Directions
The TP heterocycle has found numerous applications in medicinal chemistry . It has been used to generate candidate treatments for cancer and parasitic diseases . The TP heterocycle has proved to be a versatile scaffold with applications beyond isosteric replacement strategies, often resulting in the identification of biologically active compounds with favorable ADME-PK properties . This suggests that “5-Iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine” and similar compounds may have potential for future drug development.
Properties
IUPAC Name |
5-iodo-[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5IN4/c7-4-2-1-3-5-9-6(8)10-11(4)5/h1-3H,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCAQULHUVQYCPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NN2C(=C1)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5IN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301261034 | |
Record name | 5-Iodo[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301261034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245645-07-1 | |
Record name | 5-Iodo[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1245645-07-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Iodo[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301261034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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